Cas no 1379811-20-7 (2-1-(Chloroacetyl)-3-oxopiperazin-2-yl-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-1-(Chloroacetyl)-3-oxopiperazin-2-yl-N-(4-ethoxyphenyl)acetamide
• CAS No: 1379811-20-7
• MF: C₁₆H₂₀ClN₃O₄
• MW: 353.800703048706
• MDL: MFCD22374959
• CID: 4697908
• Update Time: 2025-06-09

2-1-(Chloroacetyl)-3-oxopiperazin-2-yl-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(chloroacetyl)-3-oxopiperazin-2-yl]-N-(4-ethoxyphenyl)acetamide
• 2-(1-(2-Chloroacetyl)-3-oxopiperazin-2-yl)-N-(4-ethoxyphenyl)acetamide
• STL389444
• T5353
• 2-piperazineacetamide, 1-(chloroacetyl)-N-(4-ethoxyphenyl)-3-oxo-
• 2-[1-(2-chloroacetyl)-3-oxo-2-piperazinyl]-N-(4-ethoxyphenyl)acetamide
• 2-1-(Chloroacetyl)-3-oxopiperazin-2-yl-N-(4-ethoxyphenyl)acetamide

• MDL： MFCD22374959
• Inchi： 1S/C16H20ClN3O4/c1-2-24-12-5-3-11(4-6-12)19-14(21)9-13-16(23)18-7-8-20(13)15(22)10-17/h3-6,13H,2,7-10H2,1H3,(H,18,23)(H,19,21)
• InChI Key： KTLRMQBFNTWQDE-UHFFFAOYSA-N
• SMILES： ClCC(N1CCNC(C1CC(NC1C=CC(=CC=1)OCC)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 466
• Topological Polar Surface Area: 87.7

Additional information on 2-1-(Chloroacetyl)-3-oxopiperazin-2-yl-N-(4-ethoxyphenyl)acetamide

Chemical Compound CAS No. 137981-20-7: 2-(1-(Chloroacetyl)-3-oxopiperazin-2-yl)-N-(4-ethoxyphenyl)acetamide

The compound with CAS No. 137981-20-7, known as 2-(1-(Chloroacetyl)-3-oxopiperazin-2-yl)-N-(4-ethoxyphenyl)acetamide, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents for various diseases.

The molecular structure of 2-(1-(Chloroacetyl)-3-oxopiperazin-2-yl)-N-(4-ethoxyphenyl)acetamide consists of a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is substituted with a chloroacetyl group at position 1 and an oxo group at position 3, creating a highly functionalized core. Additionally, the molecule features an acetamide group attached to the piperazine ring, which further enhances its chemical diversity and biological activity.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its pharmacokinetic properties and bioavailability. Studies have demonstrated that the chloroacetyl group plays a crucial role in modulating the compound's activity, while the 4-ethoxyphenyl substituent contributes to its lipophilicity and solubility. These properties are essential for designing drugs that can effectively penetrate biological barriers and reach their target sites.

One of the most exciting developments involving this compound is its application in antitumor research. Preclinical studies have shown that 2-(1-(Chloroacetyl)-3-oxopiperazin-2-yl)-N-(4-ethoxyphenyl)acetamide exhibits potent antiproliferative activity against various cancer cell lines. This effect is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis induction. Furthermore, the compound has shown selectivity towards cancer cells over normal cells, making it a promising candidate for targeted therapy.

In addition to its antitumor properties, this compound has also been investigated for its potential in anti-inflammatory and analgesic applications. Experimental data indicate that it can suppress inflammatory cytokine production and reduce pain signaling in animal models. These findings suggest that the compound could be developed into a novel class of anti-inflammatory agents with improved efficacy and reduced side effects compared to current treatments.

The synthesis of 2-(1-(Chloroacetyl)-3-oxopiperazin-2-yl)-N-(4-ethoxyphenyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring scalability for potential large-scale production.

From a structural perspective, the chloroacetyl group introduces electrophilic character into the molecule, enhancing its reactivity towards nucleophilic attack. This property is particularly advantageous in drug design, as it allows for selective interactions with biomolecular targets such as proteins and enzymes. The 4-ethoxyphenyl substituent, on the other hand, contributes to the molecule's stability and enhances its ability to cross cellular membranes.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various therapeutic targets, including kinases and proteases. The results suggest that the compound has a high affinity for these targets, further supporting its potential as a lead compound in drug discovery.

In terms of safety and toxicity profiles, preliminary studies indicate that 2-(1-(Chloroacetyl)-3-oxopiperazin-2-yl)-N-(4-ethoxyphenyl)acetamide exhibits low toxicity at therapeutic doses. However, further investigations are required to fully characterize its safety profile and assess its suitability for clinical trials.

The development of this compound represents a significant step forward in the field of medicinal chemistry. By leveraging cutting-edge research techniques and integrating insights from multiple disciplines, scientists are paving the way for innovative therapeutic solutions that address unmet medical needs.